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Compound of Interest

Compound Name: Menthyl anthranilate

Cat. No.: B129310 Get Quote

Technical Support Center: Enhancing Menthyl
Anthranilate Bird Repellent Efficacy
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working to

enhance the efficacy of Menthyl Anthranilate (MA) as a bird repellent through formulation.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Menthyl Anthranilate as a bird repellent?

Menthyl Anthranilate (MA) functions as a chemosensory irritant to birds.[1] It acts on the

trigeminal nerve, causing a temporary and non-toxic physiological response that birds find

unpleasant.[2] This leads to an avoidance reaction to the taste and smell of the compound,

even at low concentrations.[3][4] The repellent effect is primarily through this irritation and does

not require ingestion to be effective.[1]

Q2: Is Menthyl Anthranilate safe for birds, humans, and the environment?

Yes. MA is a naturally occurring compound found in plants like grapes and has a long history of

use as a flavor and fragrance additive in food and cosmetics.[1] It is designated as "Generally

Recognized as Safe" (GRAS) by the US Food and Drug Administration (FDA).[1] Studies have

shown that MA is humane, non-toxic, and readily biodegrades in the environment.[5]
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Q3: What are the main challenges associated with the use of Menthyl Anthranilate as a bird

repellent?

The primary challenges include:

Photodegradation: MA can degrade when exposed to sunlight (UV radiation), reducing its

persistence and efficacy.[5]

Volatility: MA is volatile, meaning it can evaporate quickly, leading to a shorter effective

period.

Phytotoxicity: At higher concentrations or in certain formulations, MA can cause damage to

plant tissues, such as leaf burn.[6][7]

Rainfastness: Water-based formulations can be washed off by rain, requiring reapplication.

[8]

Variable Efficacy: The effectiveness of MA can vary depending on the bird species, crop

type, and environmental conditions.[9]

Q4: How can formulation enhance the efficacy of Menthyl Anthranilate?

Formulation strategies can address the challenges mentioned above by:

Improving Stability: Incorporating adjuvants like UV absorbers and antioxidants can protect

MA from photodegradation.[10]

Reducing Volatility: The use of sticking agents or encapsulation techniques can slow the

release of MA, extending its effective duration.[11][12]

Minimizing Phytotoxicity: Specific formulations, such as those using potassium salts of fatty

acids as emulsifiers or starch encapsulation, can reduce plant damage.[6][13]

Enhancing Rainfastness: Adding sticking agents to the formulation can improve its

resistance to being washed off by rain.

Creating Slow-Release Formulations: Microencapsulation or formulating MA into a slow-

release matrix can provide longer-lasting repellency and reduce the need for frequent
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reapplication.[3][11]

Troubleshooting Guides
Issue 1: The Menthyl Anthranilate formulation shows
low efficacy in field trials.
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Possible Cause Troubleshooting Steps

Rapid Degradation

1. Assess Photodegradation: Conduct a

photostability study by exposing the formulation

to a UV light source and measuring the

concentration of MA over time using HPLC.

[10]2. Incorporate UV Protectants: Add UV

absorbers such as octocrylene or ethylhexyl

methoxycinnamate to the formulation.[10]3. Add

Antioxidants: Include antioxidants like Vitamin E

or BHT to prevent oxidative degradation.[10]

High Volatility

1. Evaluate Persistence: Measure the

concentration of MA on the treated surface over

time in a controlled environment to determine

the rate of evaporation.2. Use a Sticking Agent:

Incorporate a sticker or adjuvant that reduces

vapor pressure.3. Consider Encapsulation:

Formulate the MA into a microencapsulated or

slow-release matrix.[12]

Insufficient Concentration

1. Review Application Rate: Ensure the

concentration of MA applied to the target area is

within the effective range for the target bird

species.[14]2. Conduct Dose-Response Study:

Perform pen or field trials with varying

concentrations of your formulation to determine

the optimal application rate.

Bird Species Insensitivity

1. Identify Target Species: Confirm the bird

species causing the damage.2. Review

Literature: Research the known sensitivity of the

target species to MA. Efficacy can vary between

species.[9]

Environmental Factors 1. Assess Weather Conditions: Heavy rainfall

can wash off the formulation.[8] Consider

reapplication after significant precipitation.2.

Alternative Food Sources: The presence of
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highly attractive alternative food sources can

reduce the effectiveness of the repellent.

Issue 2: The Menthyl Anthranilate formulation is causing
damage to the treated crops (phytotoxicity).

Possible Cause Troubleshooting Steps

High Concentration of Active Ingredient

1. Reduce Concentration: Test lower

concentrations of MA in your formulation to find

a non-phytotoxic yet effective level.[6]2.

Optimize Application: Ensure even distribution of

the spray to avoid localized high concentrations.

Formulation Adjuvants

1. Review Inert Ingredients: Some emulsifiers or

solvents can be phytotoxic.[15]2. Test

Alternative Adjuvants: Experiment with different,

plant-safe adjuvants. Formulations with

potassium salts of fatty acids have been shown

to reduce phytotoxicity.[16]

Crop Sensitivity

1. Conduct Spot Tests: Before large-scale

application, test the formulation on a small area

of the target crop to assess for any adverse

effects.[15]2. Consider Encapsulated

Formulations: Starch-encapsulated MA

formulations have been shown to be non-

phytotoxic.[7][13]

Quantitative Data Summary
Table 1: Efficacy of Menthyl Anthranilate Formulations Against Various Bird Species
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Bird Species
Crop/Applicatio

n
MA Formulation Concentration

Efficacy

(Reduction in

Damage/Activit

y)

Mallards (Anas

platyrhynchos)
Water Pools ReJeX-iT® 0.06-0.32% a.i.

>95% reduction

in pool entries

and bill contacts.

[17]

Ring-billed Gulls

(Larus

delawarensis)

Water Pools ReJeX-iT® 0.06-0.32% a.i.

>99% reduction

in activity levels.

[17]

European

Starlings

(Sturnus

vulgaris)

Fruit Crops Not specified Not specified

Showed

avoidance in

some studies,

but efficacy can

be variable.[7][9]

Cedar Waxwings

(Bombycilla

cedrorum)

Blueberries

Aqueous &

Starch-

encapsulated

16 lb/ac

No significant

protection

observed in one

study.[7]

Various

Frugivorous

Birds

Cherries

MA with lipid

molecular

binding

compound

Not specified

43% to 98%

reduction in

damage.[5]

Various

Frugivorous

Birds

Blueberries

MA with lipid

molecular

binding

compound

Not specified

65% to 99%

reduction in

damage.[5]

Various

Frugivorous

Birds

Grapes

MA with lipid

molecular

binding

compound

Not specified

58% to 88%

reduction in

damage.[5]
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Table 2: Phytotoxicity of Menthyl Anthranilate Formulations

Crop MA Formulation Application Rate
Phytotoxicity

Observed

Cherry
Various commercial

formulations
Not specified

Radical differences in

desiccation of leaves

between formulations.

[15]

Blueberry Aqueous suspension > 9 kg/ha
Foliar burn observed.

[7]

Blueberry Starch-encapsulated 9 kg/ha Non-phytotoxic.[7]

Sweet Cherry

Starch-encapsulated

(Goose Chase/Fruit

Shield)

1% concentration

No chlorotic or

necrotic lesions

observed.[6]

Experimental Protocols
Protocol 1: Preparation of a Stabilized Menthyl
Anthranilate Emulsion

Emulsifier Preparation: In a suitable vessel, dissolve potassium salts of fatty acids (e.g.,

potassium oleate) in water to create a solution.

Oil Phase Preparation: In a separate vessel, mix Menthyl Anthranilate with a UV absorber

(e.g., octocrylene) and an antioxidant (e.g., tocopherol).

Emulsification: Slowly add the oil phase to the aqueous emulsifier solution while

homogenizing at high speed until a stable, milky-white emulsion is formed.

Quality Control: Analyze the emulsion for particle size distribution and stability over time at

various temperatures.

Protocol 2: Evaluation of Repellent Efficacy in a Pen
Trial
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Acclimatization: House the target bird species (e.g., starlings) in individual cages or a flight

pen and allow them to acclimate for a set period.

Baseline Feeding: Provide a standard diet and measure the daily food consumption for each

bird to establish a baseline.

Treatment Application: Prepare two sets of feed: one treated with the MA formulation at a

specific concentration and an untreated control. The MA formulation should be thoroughly

mixed with the feed.

Choice Test: Present each bird with both the treated and untreated feed in separate, identical

feeders.

Data Collection: Measure the amount of food consumed from each feeder over a defined

period (e.g., 24 hours).

Analysis: Calculate the repellency index as the percentage reduction in consumption of the

treated feed compared to the untreated feed.

No-Choice Test (Optional): After the choice test, provide only the treated feed and measure

consumption to assess the strength of the repellent effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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